Cas no 2287340-87-6 (1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287340-87-6
• MF: C₁₁H₉Cl₂I
• MW: 338.999633550644
• CID: 6200879
• PubChem ID: 137942504
• Update Time: 2025-10-29

1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6761154
• 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane
• 2287340-87-6

• Inchi： 1S/C11H9Cl2I/c12-7-1-2-9(13)8(3-7)10-4-11(14,5-10)6-10/h1-3H,4-6H2
• InChI Key： YCUADPBSZRJLNI-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=C(C=CC=3Cl)Cl)(C1)C2

Computed Properties

• Exact Mass: 337.91260g/mol
• Monoisotopic Mass: 337.91260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane

Introduction to 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2287340-87-6)

1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2287340-87-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic compounds, specifically the bicyclo[1.1.1]pentane family, which has shown promise in various biological activities, including anticancer and antiviral properties.

The chemical structure of 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane is characterized by a bicyclic core with a 2,5-dichlorophenyl substituent and an iodine atom at the 3-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of bicyclo[1.1.1]pentanes in medicinal chemistry due to their unique three-dimensional structure, which can provide enhanced binding affinity and selectivity for target proteins. The introduction of halogen substituents, such as chlorine and iodine, can further modulate the physicochemical properties of these compounds, influencing their pharmacokinetic and pharmacodynamic profiles.

In the context of cancer research, 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane has been evaluated for its anticancer activity against various cancer cell lines. Preliminary in vitro studies have demonstrated that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

Beyond its anticancer potential, 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane has also shown promise in antiviral research. Studies have indicated that this compound can inhibit the replication of several viral strains, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the disruption of viral entry into host cells or by interfering with viral replication processes.

The iodine substituent in 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane plays a crucial role in its biological activity by enhancing its lipophilicity and facilitating cellular uptake. This property is particularly important for compounds designed to target intracellular processes or to cross biological barriers such as the blood-brain barrier.

In terms of synthetic accessibility, 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane can be synthesized through a series of well-established organic reactions, including Suzuki coupling and iodination steps. The robust synthetic route allows for the preparation of this compound on a scale suitable for preclinical studies and further optimization.

The safety profile of 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane is an important consideration for its potential therapeutic applications. Preliminary toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.

In conclusion, 1-(2,5-Dichlorophenyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2287340-87-6) represents a promising lead compound in the field of medicinal chemistry with potential applications in cancer therapy and antiviral treatments. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.